Cas no 116855-09-5 (1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with a carboxylic acid functional group at the 3-position and a methyl substituent on the nitrogen at the 1-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. Its rigid bicyclic framework contributes to enhanced stability and potential bioactivity, making it valuable in medicinal chemistry for drug discovery. The compound is typically characterized by high purity and consistent quality, ensuring reliability in research and industrial applications.
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid structure
116855-09-5 structure
Product Name:1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:116855-09-5
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD11109332
CID:132624
PubChem ID:14140175
Update Time:2025-06-08

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine-3-carboxylicacid, 1-methyl-
    • 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • 1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid
    • 1-methylpyrazolo<3,4-b>pyridine-3-carboxylic acid
    • 1-Methyl-1H-pyrazolo[3,4-b]pyridin-3-carboxylic acid
    • DTXSID50556421
    • 116855-09-5
    • FT-0684828
    • 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, AldrichCPR
    • MFCD11109332
    • 1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLIC ACID, 1-METHYL-
    • A803685
    • SCHEMBL4550466
    • AKOS006305840
    • 1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLICACID
    • AS-33655
    • PB28216
    • CS-0052464
    • W-204909
    • AM20050691
    • 1-Methyl-1H-pyrazolo[3,4-...
    • DB-060929
    • MDL: MFCD11109332
    • Inchi: 1S/C8H7N3O2/c1-11-7-5(3-2-4-9-7)6(10-11)8(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: WEZYUZRHWLFJDN-UHFFFAOYSA-N
    • SMILES: OC(C1C2=CC=CN=C2N(C)N=1)=O

Computed Properties

  • Exact Mass: 177.05400
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.01000
  • LogP: 0.66650

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM105879-1g
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95+%
1g
$319 2021-08-06
Chemenu
CM105879-5g
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95+%
5g
$959 2021-08-06
Chemenu
CM105879-10g
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95+%
10g
$1599 2021-08-06
TRC
M330393-10mg
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid
116855-09-5
10mg
$ 50.00 2022-06-03
TRC
M330393-50mg
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid
116855-09-5
50mg
$ 65.00 2022-06-03
TRC
M330393-100mg
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid
116855-09-5
100mg
$ 80.00 2022-06-03
Chemenu
CM105879-250mg
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95%+
250mg
$94 2022-06-14
Chemenu
CM105879-1g
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95%+
1g
$*** 2023-04-03
Chemenu
CM105879-5g
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95%+
5g
$*** 2023-04-03
Apollo Scientific
OR929858-250mg
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
116855-09-5 95%
250mg
£150.00 2025-02-21

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature

Additional information on 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

Comprehensive Overview of 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 116855-09-5)

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 116855-09-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is characterized by a fused bicyclic system, which serves as a versatile scaffold for drug discovery. The presence of a carboxylic acid functional group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis.

The compound's CAS number 116855-09-5 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development. Recent studies have explored its role in designing small molecule therapeutics for inflammatory diseases, a hot topic in 2024's drug development landscape.

From a synthetic perspective, 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid offers multiple sites for structural modification. The methyl group at the 1-position provides steric control, while the pyridine nitrogen contributes to hydrogen bonding capabilities. These features are crucial for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) - a key consideration in modern pharmaceutical research.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are commonly searched topics among chemistry professionals. The compound's chromatographic behavior and spectral properties have been well-documented, providing valuable references for quality control in industrial applications.

In material science, the π-conjugated system of this heteroaromatic compound has shown promise in developing organic electronic materials. This aligns with growing interest in sustainable alternatives to conventional semiconductors. The compound's thermal stability and photophysical properties make it a candidate for OLED applications, a rapidly evolving field in display technology.

Regulatory aspects of CAS 116855-09-5 are frequently queried in chemical compliance databases. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. The compound's environmental fate and biodegradation pathways represent important research areas in green chemistry initiatives.

The commercial availability of 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has increased significantly, with suppliers offering various purity grades from 95% to 99%. This availability supports its growing use in high-throughput screening platforms and combinatorial chemistry approaches. Price trends and bulk synthesis methods are common search queries related to this compound.

Recent patent literature reveals innovative applications of this scaffold in cancer immunotherapy and neurodegenerative disease research. The compound's ability to modulate cell signaling pathways while maintaining good blood-brain barrier permeability makes it particularly interesting for CNS drug development.

From a computational chemistry perspective, molecular docking studies of this compound have provided insights into its potential protein-ligand interactions. These in silico approaches, combined with QSAR modeling, are accelerating the discovery of novel derivatives with improved binding affinity and selectivity.

The future outlook for 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid appears promising, with ongoing research exploring its utility in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its balanced lipophilicity profile (LogP ~1.5-2.0) and moderate aqueous solubility contribute to its versatility as a pharmaceutical building block.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.